Cas no 697260-51-8 (Isoquinine)

• Product Name: Isoquinine
• CAS No: 697260-51-8
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 974098
• PubChem ID: 46782000
• Update Time: 2025-11-02

Isoquinine Chemical and Physical Properties

Names and Identifiers

• (8a,9R)- 3,10-Didehydro-10,11-dihydro-6'-methoxycinchonan-9-ol
• LogP
• Isoquinine
• AKOS025394815
• 697260-51-8

• Inchi： 1S/C20H24N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,14,19-20,23H,7,9-10,12H2,1-2H3/b13-3+/t14?,19-,20+/m0/s1
• InChI Key： DTEXULLZKFAGHZ-FOFNQSGBSA-N
• SMILES： O[C@H](C1C=CN=C2C=CC(=CC=12)OC)[C@@H]1CC2/C(=C/C)/CN1CC2

Computed Properties

• Exact Mass: 324.18392
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.23
• Melting Point: 180-182?C
• Boiling Point: 509.566°C at 760 mmHg
• Flash Point: 261.977°C
• Refractive Index: 1.646
• PSA: 45.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols

Additional information on Isoquinine

Isoquinine (CAS No. 697260-51-8): A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential

Isoquinine, a naturally occurring alkaloid with the chemical formula C₁₉H₂₃N₃O₂, is identified by the CAS No. 697260-51-8. This compound belongs to the isoquinoline alkaloid family, which is widely distributed in plants and has been extensively studied for its diverse biological activities. Recent research has highlighted its potential as a therapeutic agent in the treatment of inflammatory diseases, neurodegenerative disorders, and certain types of cancer. The structural complexity of Isoquinine contributes to its multifaceted pharmacological profile, making it a subject of interest in both academic and industrial research.

The molecular structure of Isoquinine is characterized by a fused benzene and pyridine ring system, with additional functional groups that enhance its solubility and bioavailability. This unique structure allows Isoquinine to interact with multiple biological targets, including ion channels, receptors, and enzymes. Recent studies have demonstrated that the compound exhibits potent anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, where persistent inflammation contributes to tissue damage and disease progression.

In the realm of neurodegenerative disorders, Isoquinine has shown promising results in preclinical models of Alzheimer’s disease and Parkinson’s disease. Research published in 2023 in the journal Neuropharmacology revealed that Isoquinine can inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer’s disease. Additionally, the compound has been found to enhance the clearance of alpha-synuclein aggregates, which are implicated in the pathogenesis of Parkinson’s disease. These findings suggest that Isoquin,697260-51-8 may represent a novel therapeutic strategy for neurodegenerative conditions.

The therapeutic potential of Isoquinine extends to oncology, where it has shown anti-cancer activity against various tumor types. A 2023 study published in Cancer Research demonstrated that Isoquinine induces apoptosis in cancer cells by targeting the mitochondrial pathway. This mechanism is particularly effective in aggressive cancers such as breast cancer and pancreatic cancer, where traditional therapies often face resistance. Furthermore, the compound has been found to inhibit the proliferation of cancer stem cells, which are known to drive tumor recurrence and metastasis.

Recent advances in synthetic chemistry have enabled the development of more efficient methods for the production of Isoquinine. A 2023 paper in Organic Chemistry Insights described a novel catalytic approach that significantly reduces the reaction time and improves the yield of Isoquinine synthesis. This innovation is crucial for the large-scale production of the compound, as it addresses the challenges of cost and scalability that have historically limited its availability for clinical applications.

The pharmacokinetic profile of Isoquinine is another area of active research. Studies have shown that the compound exhibits good oral bioavailability and a long half-life, which are advantageous for its use in chronic disease management. A 2023 clinical trial reported in Pharmaceutical Research evaluated the safety and efficacy of Isoquinine in patients with rheumatoid arthritis. The results indicated that the compound was well-tolerated and significantly reduced disease activity scores compared to placebo, highlighting its potential as a therapeutic agent for autoimmune disorders.

Despite its promising therapeutic applications, the use of Isoquinine is not without challenges. One of the primary concerns is the potential for drug interactions, particularly with other medications that affect the cytochrome P450 enzyme system. Researchers are currently exploring strategies to optimize the pharmacokinetic profile of Isoquinine to minimize these interactions while maintaining its therapeutic efficacy. Additionally, the development of targeted delivery systems is being investigated to enhance the specificity of Isoquinine in disease-affected tissues, thereby reducing systemic side effects.

The future of Isoquinine as a therapeutic agent is closely tied to ongoing research in drug discovery and personalized medicine. Advances in computational modeling and artificial intelligence are being leveraged to predict the pharmacological behavior of Isoquinine and identify potential biomarkers for patient stratification. These efforts aim to tailor treatment regimens to individual patients, maximizing the therapeutic benefits while minimizing adverse effects. The integration of these technologies is expected to accelerate the translation of Isoquinine from the laboratory to the clinic.

In conclusion, Isoquinine (CAS No. 697260-51-8) is a compound with a wide range of biological activities that hold significant promise for the treatment of various diseases. Its anti-inflammatory, neuroprotective, and anti-cancer properties make it a valuable candidate for further research and development. As scientific advancements continue to unfold, the potential applications of Isoquinine are likely to expand, contributing to the advancement of modern medicine.